Cas no 1309569-16-1 (1-Nitro-2-benzenesulfoxylmethyl-5-(pentafluorosulfanyl)benzene)

• Product Name: 1-Nitro-2-benzenesulfoxylmethyl-5-(pentafluorosulfanyl)benzene
• CAS No: 1309569-16-1
• MF: C₁₃H₁₀F₅NO₄S₂
• MW: 403.344818592072
• MDL: MFCD22370105
• CID: 2855414
• PubChem ID: 53342849
• Update Time: 2025-04-21

1-Nitro-2-benzenesulfoxylmethyl-5-(pentafluorosulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-2-benzenesulfoxylmethyl-5-(pentafluorosulfanyl)benzene
• 1309569-16-1
• MFCD22370105
• AKOS016015703
• 2-nitro-4-(pentafluoro-lambda~6~-sulfanyl)-1-[(phenylsulfonyl)methyl]benzene
• [4-(benzenesulfonylmethyl)-3-nitrophenyl]-pentafluoro-lambda6-sulfane

• MDL： MFCD22370105
• Inchi： 1S/C13H10F5NO4S2/c14-25(15,16,17,18)12-7-6-10(13(8-12)19(20)21)9-24(22,23)11-4-2-1-3-5-11/h1-8H,9H2
• InChI Key： LRPZKQSJKGKUSQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])CS(C1C=CC=CC=1)(=O)=O)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 402.99714096Da
• Monoisotopic Mass: 402.99714096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 89.3Ų